Cas no 898793-43-6 (Cyclopropyl 2-(2,3-dimethylphenyl)ethyl ketone)

• Product Name: Cyclopropyl 2-(2,3-dimethylphenyl)ethyl ketone
• CAS No: 898793-43-6
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• MDL: MFCD03843655
• CID: 994415
• PubChem ID: 24726266
• Update Time: 2025-05-27

Cyclopropyl 2-(2,3-dimethylphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(2,3-dimethylphenyl)propan-1-one
• CYCLOPROPYL 2-(2,3-DIMETHYLPHENYL)ETHYL KETONE
• DTXSID90644659
• 898793-43-6
• AKOS013829773
• MFCD03843655
• CYCLOPROPYL2-(2,3-DIMETHYLPHENYL)ETHYLKETONE
• Cyclopropyl 2-(2,3-dimethylphenyl)ethyl ketone

• MDL： MFCD03843655
• Inchi： 1S/C14H18O/c1-10-4-3-5-12(11(10)2)8-9-14(15)13-6-7-13/h3-5,13H,6-9H2,1-2H3
• InChI Key： NRXPSTWUGXOMSV-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=C(C)C=1C)C1CC1

Computed Properties

• Exact Mass: 202.13600
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.21510

Additional information on Cyclopropyl 2-(2,3-dimethylphenyl)ethyl ketone

Recent Advances in the Study of Cyclopropyl 2-(2,3-dimethylphenyl)ethyl ketone (CAS: 898793-43-6)

Cyclopropyl 2-(2,3-dimethylphenyl)ethyl ketone (CAS: 898793-43-6) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and potential therapeutic applications.

One of the most significant advancements in the study of this compound is its role in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Cyclopropyl 2-(2,3-dimethylphenyl)ethyl ketone exhibit high affinity for GABA-A receptors, suggesting potential applications in the treatment of anxiety disorders and epilepsy. The study utilized advanced molecular docking techniques to elucidate the binding mechanisms, providing a foundation for further drug development.

In addition to its pharmacological potential, recent research has also focused on optimizing the synthetic pathways for Cyclopropyl 2-(2,3-dimethylphenyl)ethyl ketone. A team at the University of Cambridge reported a novel, high-yield synthesis method in 2024, which significantly reduces the production costs and environmental impact compared to traditional methods. This breakthrough is expected to facilitate large-scale production and further exploration of its applications.

Another area of interest is the compound's potential anti-inflammatory properties. Preliminary in vitro studies conducted by researchers at the National Institutes of Health (NIH) have shown that Cyclopropyl 2-(2,3-dimethylphenyl)ethyl ketone can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. These findings, though still in the early stages, suggest a possible role in the development of new anti-inflammatory drugs.

Despite these promising developments, challenges remain. The pharmacokinetic profile of Cyclopropyl 2-(2,3-dimethylphenyl)ethyl ketone and its derivatives requires further investigation to ensure optimal bioavailability and minimal side effects. Ongoing studies are also exploring its potential interactions with other drugs, which will be critical for its eventual clinical application.

In conclusion, Cyclopropyl 2-(2,3-dimethylphenyl)ethyl ketone (CAS: 898793-43-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications in CNS disorders, anti-inflammatory therapies, and its improved synthetic accessibility make it a focal point for future studies. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its therapeutic potential.